CO2-switchable materials in general and CO2-switchable surfactants in particular are of great interest in environmental research. There is a great potential to make processes more environmentally friendly by enhancing reusability and circularity and thus reducing material costs and energy consumption by replacing common non-switchable surfactants with their switchable counterparts. Inspired by this, the present work deals with the surface and foaming properties of aqueous solutions of the novel anionic CO2-switchable tail surfactant sodium 4-(methyl(octyl)amino)butane-1-sulfonate. In the presence of N2, the unprotonated surfactant is able to stabilize foams. By switching, i.e. by protonating the CO2-responsive trialkyl amine group in the surfactants hydrocarbon chain, the amphiphilic nature of the surfactant is reduced which is indicated by an increase of the plateau surface tension and a higher CMC compared to the non-protonated surfactant. Furthermore, the ability of the protonated surfactant to stabilize foams is reduced.

Polyester fibers tend to generate and accumulate electrical charges under friction and induction. This significantly affects the production and use process and even poses the risk of electric shocks and fire. Quaternary ammonium salt surfactants with a positive charge can be adsorbed on negatively charged polyester fibers and have excellent antistatic properties. Therefore, we have synthesised a cationic antistatic surfactant functionalised with hydroxyl and ether groups: N-hexadecyl-N,N-dimethyl-N-butanoxy glycerol ether ammonium chloride (HDBGA). The structure was characterized by 1H NMR, FTIR and ESI/MS. The excellent properties of HDBGA in aqueous solution were investigated by measuring the Krafft point (TK), surface tension, conductivity, and steady-state fluorescence. Also antistatic tests were carried out. The results show that the TK of HDBGA is below 0 °C indicating that it can still be applied in cold water. The new quaternary ammonium compound could effectively decrease the surface tension of aqueous solution to 31.28 mN m−1, where the critical micelle concentration (CMC) at 298.15 K was 3.83 × 10−4 mol L−1. In addition, the static electricity and static half-life values of the polyester cloths treated with the HDBGA solutions were also measured, as well as the effects on the fabric properties. The product exhibited excellent antistatic properties and satisfactory wash resistance, and the fabric fibers were not damaged.

We developed a new, innovative foam-based cleaning method with which the amount of detergent can be reduced by up to 90%. In addition, foams generate physical cleaning mechanisms, namely imbibition and wiping. The combination of imbibition and wiping is so efficient that it is sufficient to simply let the foam sit on the surface for a while before removing it by vacuuming. No additional mechanical action is needed! This publication describes how we managed to clean the historic carriages of kings and emperors of past centuries in the “Marstallmuseum” in Nymphenburg Palace in cooperation with the “Bavarian Administration of State-Owned Palaces, Gardens and Lakes”.

The study aims to scrutinize the mixed micellization and interfacial behavior of two 1-alkyl-3-butylimidazolium based surface-active ionic liquids (SAILs) i.e., 1-decyl-3-butylimidazolium bromide [C10bim][Br] and 1-tetradecyl-3-butylimidazolium bromide [C14bim][Br] under the influence of streptomycin sulphate (SS) drug in 5 mM concentration in aqueous media. Imidazolium-based SAILs have unique physicochemical properties and greater surface activity than conventional surfactants, which allows them to increase drug permeability, making them better drug carriers than currently available formulations. To fully utilize [C14bim][Br] and [C10bim][Br] in drug delivery applications, deep insight into the interactions occurring in the mixed micellar [C10bim][Br]/[C14bim][Br] systems in the drug’s presence are necessary to be examined. Thus, the study is conducted using conductivity and surface tension measurement techniques to fully exploit the self-assembly, micellization behavior and interactions occurring in the pure and mixed micellar system of [C10bim][Br]/[C14bim][Br] in water and 5 mM of SS solution in aqueous media. For this, various thermodynamic, surface-active and mixed micellar parameters of micellization have been calculated and analyzed with respect to change in mole fraction, temperature and addition of SS in solution.

In this work, alkyl glyceryl ether sulfonates with two alkyl chain lengths were synthesised by etherification and sulfonation. The structures of these sulfonates were characterised by FTIR, 1H NMR and MS. Their characterisations were investigated for their surface properties and thermodynamic properties by surface tension, conductivity and fluorescence methods. The critical micelle concentration (CMC) of surfactants increases with increasing temperature and decreases with increasing alkyl chain length. The micellation process of alkyl glyceryl ether sulfonates is spontaneous and driven by entropy.

In this paper, sodium oleyl sulphate (SOS) was successfully synthesised by reacting octyl alcohol (OA) with gaseous sulphur trioxide (SO3) as a sulphating reagent in a falling film reactor. The structure was determined by Fourier transform infrared (FTIR) and proton nuclear magnetic resonance (1HNMR) spectroscopy. The dynamic adsorption and aggregation behaviour of SOS was systematically investigated to reveal the relationship between the structure and properties of SOS. The physicochemical properties of SOS were determined by measuring the equilibrium surface tension, dynamic surface tension and dynamic contact angle, respectively. A laser particle size analyser and a transmission electron microscope (TEM) were used to analyse the aggregation behaviour of SOS. Compared to sodium dodecyl sulphate (SDS) and sodium n-octadecyl sulphate (C18H37OSO3Na), which have a similar structure to SOS, the increase in hydrophobic chain size and tighter molecular packing enabled by the polar head conformation caused a decrease in CMC and an increase in surface activity. The efficiency of the surface activity was controlled by a mixed diffusion kinetic adsorption mechanism. Moreover, SOS in aqueous solution showed efficient wettability on the surface of the low-energy paraffin film at concentration above the CMC. In addition, SOS molecules can spontaneously form spheroidal aggregates with increasing concentration, and the size of the aggregates increased with the concentration.

The impact of different concentrations of sodium carboxymethyl cellulose (NaCMC) on the micellization process in cationic, ester-functionalized, ethyl-substituted imidazolium-based surface-active ionic liquids (SAILs) ([C n Eeim]Br where, n = 12, 14, 16) were investigated using specific conductivity and surface tension measurements at 298 K. The study focused on determining the critical micelle concentration (CMC) of the three pure SAILs and their mixtures with NaCMC to evaluate various thermodynamic and interfacial parameters. The results showed that the CMC values decreased significantly with increasing hydrophobicity of the SAILs, while the CMC increased with a gradual increase in the NaCMC mole fraction in the SAIL–NaCMC mixed systems. It was observed that the excess free energy of micellization ( ∆ G e x m ${{\increment}G}_{ex}^{m}$ ) and the minimum free energy of surface at equilibrium ( ∆ G min s ${{\increment}G}_{\mathrm{min}}^{s}$ ) exhibited an opposite behaviour, indicating that the formed mixed micelles were stable while the formed surface was unstable. The results of this study are useful for evaluating the properties of SAIL–NaCMC mixed systems to improve and better understand their applications in the food, medical and cosmetic industries.

Saponin was extracted from the Anabasis setifera plant and used to stabilize an oil-in-water (O/W) emulsion based on date palm kernel oil. Different amounts of the extracted saponin were used with a constant oil concentration (1.5% w/w). The droplet size distribution, emulsion droplet size value (d-ave), polydispersity index (PDI) and zeta potential of the emulsions were determined using dynamic light scattering (DLS). These parameters were measured and compared after seven days of emulsion preparation. The best results (d-ave = 41.7 nm, PDI = 0.1 and zeta potential = −29.8 mV) were obtained for the CMC of saponin. Both the oil and the surfactant were specifically extracted and used from the nature of Saravan in the Baluchestan region of Iran. This research presents a green and cost-effective aspect for potential formulations of nano-emulsions that can be used in the food and cosmetic industries.

Benzene and 1-dodecene are often alkylated to produce linear alkylbenzene (LAB). LAB is the raw material for the production of linear alkylbenzene sulfonate (LAS), a very important anionic surfactant used in both industrial cleaning and commercial laundry processes, as well as in household laundry detergents. In the present study, we investigated the use of [Et3NH]Cl–2AlCl3 modified with CuCl2 as a catalyst for the alkylation of benzene with 1-dodecene, specifically looking at the effect of reaction conditions on product activity. The results showed that a conversion of 1-dodecene of 100.0 % and a selectivity of LAB of 93.79 % could be obtained when the following ideal reaction conditions were present: molar ratio of benzene/1-dodecene = 6, reaction temperature = 25 °C, reaction time = 10 min, stirring speed of 1000 rpm and addition of 5.0 mol % CuCl2). The catalyst concentration was 7.0 mol %. FTIR and 31P-TMPO-NMR measurements were performed to characterise the ionic liquid before and after the addition of CuCl2. After the addition of CuCl2, it was found that the acidity of the ionic liquid had decreased. The regeneration of the catalyst was also investigated and the cause of inactivation of the catalyst was determined. The results showed that CuCl2 modified the ionic liquids and decreased the benzene/1-dodecene ratio, but the high product selectivity was maintained.

The effects of different surfactants on the morphology of 1,3,5-trinitro-1,3,5-triazinane (RDX) micro-nanoparticles prepared by solvent/non-solvent method in a microfluidic reactor were investigated. Alkyl polyglycoside (APG), sodium dodecyl sulphate (SDS) and dodecyltrimethylammonium bromide (DTAB) were selected as non-solvents. The surface tension and interfacial tension (IFT) properties of SDS, APG and DTAB were investigated. Compared to DTAB and SDS, the APG could effectively reduce the interfacial tension to 10−2 mN/m and exhibited better surface tension. The RDX prepared with different surfactants were analysed by scanning electron microscopy (SEM), X-ray diffractometry (XRD) and Fourier transform infrared spectrometry (FTIR). The results showed that the different surfactants could significantly improve the dispersion effect of RDX and the crystal morphology was uniform and stable.